Cas no 1038223-13-0 ((3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine)

• Product Name: (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine
• CAS No: 1038223-13-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5166301
• PubChem ID: 43201494
• Update Time: 2026-03-04

(3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(1,2-dimethylbutyl)-
• (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine

• Inchi： 1S/C12H20N2/c1-4-10(2)11(3)14-9-12-7-5-6-8-13-12/h5-8,10-11,14H,4,9H2,1-3H3
• InChI Key： RFAXNAZCWDGXML-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C(C)CC)=NC=CC=C1

Additional information on (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine

Introduction to (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine and Its Significance in Modern Chemical Research

(3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine, with the CAS number 1038223-13-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative, characterized by its unique structural features, has garnered attention for its potential applications in drug development and as a key intermediate in synthetic chemistry.

The compound's structure consists of a 3-methylpentan-2-yl moiety linked to a pyridine ring through a [(pyridin-2-yl)methyl] group. This configuration imparts specific electronic and steric properties that make it a valuable building block in the design of novel molecules. The presence of both aliphatic and aromatic components in its molecular framework allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways by interacting with specific proteins or enzymes. The amine functional group in (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine provides a versatile handle for chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made it a focal point for researchers seeking to develop new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, can enhance the binding affinity of drug candidates to their target proteins. Additionally, the aliphatic side chain can be engineered to optimize pharmacokinetic properties such as solubility and metabolic stability. These features make (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine an attractive scaffold for structure-based drug design.

Recent studies have highlighted the importance of amine derivatives in the development of treatments for various diseases. For instance, modifications of amine groups have been shown to improve the efficacy of kinase inhibitors, which are critical in cancer therapy. The compound's unique structure may offer new insights into how these modifications can be optimized to enhance therapeutic outcomes.

The synthesis of (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that continue to drive innovation in chemical research.

The compound's potential applications extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its structural motifs can be incorporated into polymers or ligands designed for catalytic processes, offering new possibilities for material design and industrial applications. The versatility of (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine underscores its significance as a versatile chemical entity.

In conclusion, (3-methylpentan-2-yl)[(pyridin-2-yl)methyl]amine (CAS no. 1038223-13-0) represents a fascinating compound with broad implications in chemical research and drug development. Its unique structural features and synthetic accessibility make it a valuable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.